Cas no 79927-66-5 (2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one)

2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one structure
79927-66-5 structure
Product Name:2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
CAS No:79927-66-5
MF:C8H8N2OS
MW:180.226920127869
CID:984931
PubChem ID:337188
Update Time:2025-04-20

2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethylthieno[2,3-d]pyrimidin-4(3H)-one
    • 2,3-dimethylthieno[2,3-d]pyrimidin-4-one
    • AC1L7L75
    • NSC354286
    • NSC-354286
    • DTXSID90320047
    • 79927-66-5
    • Inchi: 1S/C8H8N2OS/c1-5-9-7-6(3-4-12-7)8(11)10(5)2/h3-4H,1-2H3
    • InChI Key: QJXAEGFHJPERAX-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C1N=C(C)N(C)C2=O

Computed Properties

  • Exact Mass: 180.03584
  • Monoisotopic Mass: 180.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • PSA: 32.67
  • LogP: 1.30340
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